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Compound of Interest

Compound Name:
4'-Ethyl-4-

dimethylaminoazobenzene

Cat. No.: B11948742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides available information on 4'-Ethyl-4-dimethylaminoazobenzene
and a comprehensive overview of its parent compound, 4-Dimethylaminoazobenzene. Due to

the limited availability of specific data for the ethyl derivative, this guide focuses on the well-

characterized properties and experimental data of 4-Dimethylaminoazobenzene, a compound

of significant interest in toxicological and oncological research.

4'-Ethyl-4-dimethylaminoazobenzene:
Physicochemical Properties
Direct experimental data, including a registered CAS number for 4'-Ethyl-4-
dimethylaminoazobenzene, is not readily available in public databases. However, based on

its chemical structure—an ethyl group substituted at the 4' position of 4-

dimethylaminoazobenzene—key physicochemical properties can be calculated.

Property Calculated Value

Molecular Formula C₁₆H₁₉N₃

Molecular Weight 253.34 g/mol
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The lack of a specific CAS number suggests that this derivative may not be commercially

available or has not been extensively studied and registered. Researchers interested in this

specific compound may need to undertake its synthesis and characterization.

In-Depth Technical Guide: 4-
Dimethylaminoazobenzene (DAB)
Given the data gap for the ethyl derivative, this guide will now focus on the parent compound,

4-Dimethylaminoazobenzene (also known as DAB, Methyl Yellow, or Butter Yellow). This

compound serves as a crucial reference for understanding the properties and potential

biological activities of its derivatives.

Core Data Presentation
The following table summarizes the key physicochemical and toxicological properties of 4-

Dimethylaminoazobenzene.

Property Value Reference

CAS Number 60-11-7 [1][2][3]

Molecular Formula C₁₄H₁₅N₃ [1][3]

Molecular Weight 225.3 g/mol [1][4]

Appearance
Yellow, leaf-shaped crystals or

orange-yellow powder
[1][4]

Melting Point 111–116 °C (decomposes) [3]

Solubility

Insoluble in water; soluble in

ethanol, benzene, chloroform,

ether, oils

[4]

Carcinogenicity
IARC Group 2B (Possibly

carcinogenic to humans)
[4]

Primary Use in Research

Positive control for inducing

liver cancer in experimental

animals

[5]
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Experimental Protocols and Methodologies
While specific, detailed experimental protocols are proprietary to the conducting laboratories,

the general methodology for assessing the carcinogenicity of compounds like 4-

Dimethylaminoazobenzene in animal models follows established guidelines. A general

workflow is described below and visualized in the subsequent diagram.

General Carcinogenicity Bioassay Protocol:

Animal Model Selection: Typically, rodent models such as rats or mice are used.

Dose Formulation and Administration: The test compound (4-Dimethylaminoazobenzene) is

dissolved or suspended in a suitable vehicle (e.g., corn oil). Administration is commonly

performed via oral gavage or by incorporating the compound into the diet.

Dose Range Finding Studies: Preliminary studies are conducted to determine the maximum

tolerated dose (MTD) and to establish dose levels for the long-term bioassay.

Long-Term Exposure: Animals are exposed to multiple dose levels of the compound for a

significant portion of their lifespan (e.g., 2 years for rats). A control group receives the vehicle

only.

Clinical Observation and Pathology: Animals are monitored for clinical signs of toxicity and

tumor development. At the end of the study, a complete necropsy is performed, and tissues

are examined histopathologically.

Data Analysis: Tumor incidence and latency are statistically analyzed to determine the

carcinogenic potential of the compound.

Mandatory Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the study of 4-

Dimethylaminoazobenzene.
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Carcinogenicity Testing Workflow for Azo Dyes
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Caption: A generalized workflow for the in-vivo carcinogenicity assessment of chemical

compounds.
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Conceptual Metabolic Activation Pathway of DAB

4-Dimethylaminoazobenzene
(Parent Compound)

N-demethylation &
N-hydroxylation

(Phase I Metabolism)

CYP450 Enzymes

Reactive Intermediates
(e.g., Nitrenium Ion)

Esterification
(e.g., Sulfonation)

Covalent Binding
to DNA

Nucleophilic Attack

Tumor Initiation

Mutations

Click to download full resolution via product page

Caption: A simplified diagram illustrating the conceptual steps of metabolic activation leading to

the carcinogenicity of 4-Dimethylaminoazobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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